Cas no 1148-72-7 (3-Azabicyclo[3.2.2]nonane, 3-(4-nitrophenyl)-)
![3-Azabicyclo[3.2.2]nonane, 3-(4-nitrophenyl)- structure](https://www.kuujia.com/scimg/cas/1148-72-7x500.png)
1148-72-7 structure
Product name:3-Azabicyclo[3.2.2]nonane, 3-(4-nitrophenyl)-
CAS No:1148-72-7
MF:C14H18N2O2
MW:246.304923534393
CID:1202597
3-Azabicyclo[3.2.2]nonane, 3-(4-nitrophenyl)- Chemical and Physical Properties
Names and Identifiers
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- 3-Azabicyclo[3.2.2]nonane, 3-(4-nitrophenyl)-
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- Inchi: 1S/C14H18N2O2/c17-16(18)14-7-5-13(6-8-14)15-9-11-1-2-12(10-15)4-3-11/h5-8,11-12H,1-4,9-10H2
- InChI Key: UPGPXKJSRFLWQC-UHFFFAOYSA-N
- SMILES: C12CCC(CC1)CN(C1=CC=C([N+]([O-])=O)C=C1)C2
Computed Properties
- Exact Mass: 191.02185
Experimental Properties
- Density: 1.185±0.06 g/cm3(Predicted)
- Melting Point: 148-153 °C
- Boiling Point: 409.3±28.0 °C(Predicted)
- PSA: 80.44
- pka: 1.31±0.40(Predicted)
3-Azabicyclo[3.2.2]nonane, 3-(4-nitrophenyl)- Related Literature
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Baojun Lin,Xiaobo Zhou,Heng Zhao,Jian Yuan,Ke Zhou,Kai Chen,Hongbo Wu,Renjun Guo,Manuel A. Scheel,Andrei Chumakov,Yimin Mao,Laili Wang,Zheng Tang,Wei Ma Energy Environ. Sci., 2020,13, 2467-2479
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Mireia Fernandez Ocaña,Hendrik Neubert,Anna Przyborowska,Richard Parker,Peter Bramley,John Halket,Raj Patel Analyst, 2004,129, 111-115
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Bo Sun,Dandan Rao,Yuhai Sun RSC Adv., 2016,6, 62858-62865
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4. Borohydride intermediates pave the way for magnesium-catalysed enantioselective ketone reduction†Vladislav Vasilenko,Clemens K. Blasius,Hubert Wadepohl,Lutz H. Gade Chem. Commun., 2020,56, 1203-1206
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Guangchen Li,Tongliang Zhou,Albert Poater,Luigi Cavallo,Steven P. Nolan,Michal Szostak Catal. Sci. Technol., 2020,10, 710-716
1148-72-7 (3-Azabicyclo[3.2.2]nonane, 3-(4-nitrophenyl)-) Related Products
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